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Compound of Interest

Compound Name: Ampk-IN-6

Cat. No.: B15621293

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ampk-IN-6 is a potent inhibitor of AMP-activated protein kinase (AMPK), a central regulator of

cellular energy homeostasis. As a master regulator, AMPK activation triggers signaling

pathways that replenish cellular ATP, such as fatty acid oxidation and autophagy, while

downregulating ATP-consuming processes like protein and lipid synthesis.[1][2][3] Ampk-IN-6
has been shown to induce apoptosis and inhibit autophagy, demonstrating antiproliferative

properties.[4] Its potential as a research tool extends to studies on conditions like pulmonary

arterial hypertension.[4] These application notes provide a detailed protocol for utilizing Ampk-
IN-6 in immunofluorescence staining to visualize its inhibitory effects on the AMPK signaling

pathway in a cellular context.

Mechanism of Action
Ampk-IN-6 exerts its biological effects by directly inhibiting the kinase activity of AMPK. The

activation of AMPK typically occurs in response to cellular stresses that increase the AMP:ATP

ratio, such as glucose deprivation or hypoxia.[1][3][5] This activation involves the

phosphorylation of the catalytic α subunit at Threonine 172 (Thr172) by upstream kinases like
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LKB1 and CaMKK2.[1][6][7] Once activated, AMPK phosphorylates a multitude of downstream

targets to restore energy balance.[8][9] By inhibiting AMPK, Ampk-IN-6 prevents these

downstream phosphorylation events, making it a valuable tool for studying the physiological

and pathological roles of the AMPK pathway. The inhibitory effect of Ampk-IN-6 can be

visualized by monitoring the phosphorylation status of AMPKα at Thr172 or its downstream

substrates.

Quantitative Data
Parameter Value Reference

Target
AMP-activated protein kinase

(AMPK)
[4]

IC50 0.093 µM [4]

Biological Activity

Induces apoptosis, inhibits

autophagy, shows

antiproliferative activity

[4]

Molecular Formula C18H20FN5O [4]

Molecular Weight 341.38 g/mol [4]

Signaling Pathway
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Caption: AMPK signaling pathway and the inhibitory action of Ampk-IN-6.

Experimental Protocols
Protocol: Immunofluorescence Staining for Phospho-
AMPKα (Thr172) after Ampk-IN-6 Treatment
This protocol details the steps for treating cells with Ampk-IN-6 and subsequently performing

immunofluorescence staining to visualize the inhibition of AMPK phosphorylation.

Materials:
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Cell line of interest (e.g., HeLa, HepG2)

Cell culture medium and supplements

Glass coverslips or chamber slides

Ampk-IN-6 (solubilized in DMSO)

AMPK activator (e.g., AICAR, A-769662) (optional, for stimulating a baseline of AMPK

activity)

Phosphate-Buffered Saline (PBS)

4% Paraformaldehyde (PFA) in PBS

Permeabilization Buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

Blocking Buffer (e.g., 1-5% BSA in PBS with 0.1% Tween-20)

Primary Antibody: Rabbit anti-Phospho-AMPKα (Thr172) monoclonal antibody

Secondary Antibody: Alexa Fluor-conjugated goat anti-rabbit IgG

Nuclear counterstain (e.g., DAPI)

Antifade mounting medium

Procedure:

Cell Seeding:

Seed cells onto sterile glass coverslips or chamber slides at a density that will result in 50-

70% confluency at the time of staining.

Incubate the cells in a humidified incubator at 37°C with 5% CO2 overnight to allow for

attachment.

Compound Treatment:
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(Optional) To induce a basal level of AMPK activation, you may treat the cells with an

AMPK activator for a specified time before adding Ampk-IN-6.

Prepare working solutions of Ampk-IN-6 in cell culture medium at various concentrations

(e.g., ranging from 0.1 to 10 µM, based on the IC50). Include a vehicle control (DMSO).

Aspirate the old medium from the cells and replace it with the medium containing Ampk-
IN-6 or the vehicle control.

Incubate for the desired time (e.g., 1-4 hours).

Fixation:

Aspirate the treatment medium and wash the cells twice with PBS.

Fix the cells by adding 4% PFA in PBS and incubating for 15 minutes at room

temperature.[10]

Wash the cells three times with PBS for 5 minutes each.

Permeabilization:

Permeabilize the cells by incubating with Permeabilization Buffer for 10-15 minutes at

room temperature.[10]

Wash the cells three times with PBS for 5 minutes each.

Blocking:

Block non-specific antibody binding by incubating the cells in Blocking Buffer for 1 hour at

room temperature.[10]

Primary Antibody Incubation:

Dilute the primary anti-Phospho-AMPKα (Thr172) antibody in Blocking Buffer according to

the manufacturer's recommended dilution.

Aspirate the blocking solution and add the diluted primary antibody to the cells.
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Incubate overnight at 4°C in a humidified chamber.

Secondary Antibody Incubation:

The next day, wash the cells three times with wash buffer (e.g., 0.1% Tween-20 in PBS)

for 5 minutes each.

Dilute the fluorescently-labeled secondary antibody in Blocking Buffer.

Incubate the cells with the diluted secondary antibody for 1 hour at room temperature,

protected from light.[10]

Counterstaining and Mounting:

Wash the cells three times with wash buffer for 5 minutes each, protected from light.

Incubate the cells with a nuclear counterstain like DAPI for 5-10 minutes.

Wash the cells twice with PBS.

Mount the coverslips onto glass slides using an antifade mounting medium.

Imaging:

Visualize the staining using a fluorescence or confocal microscope.

Capture images of the vehicle-treated and Ampk-IN-6-treated cells. A decrease in the

fluorescence signal for Phospho-AMPKα (Thr172) in the Ampk-IN-6-treated cells

compared to the control would indicate successful inhibition of AMPK.

Experimental Workflow
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1. Seed Cells on Coverslips

2. Treat with Ampk-IN-6
(and optional activator)

3. Fix with 4% PFA

4. Permeabilize with Triton X-100

5. Block with BSA

6. Incubate with Primary Antibody
(anti-p-AMPKα Thr172)

7. Incubate with Fluorescent
Secondary Antibody

8. Counterstain (DAPI) and Mount

9. Visualize via Fluorescence Microscopy

Click to download full resolution via product page

Caption: Workflow for immunofluorescence staining after Ampk-IN-6 treatment.
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Disclaimer
Ampk-IN-6 is intended for research use only and has not been fully validated for medical

applications.[4] The provided protocols are intended as a guide and may require optimization

for specific cell lines and experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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